Cas no 2008-39-1 (2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt)

• Product Name: 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt
• CAS No: 2008-39-1
• MF: C₁₀H₁₃Cl₂NO₃
• MW: 266.121121168137
• MDL: MFCD00072481
• CID: 42293
• PubChem ID: 16180
• Update Time: 2025-10-18

2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt Chemical and Physical Properties

Names and Identifiers

• Dimethylamine 2-(2,4-dichlorophenoxy)acetate
• 2,4-D dimethylamine salt
• Dimethylammonium 2,4-dichlorophenoxyacetate
• 2,4-D ,AMINE SALT
• 2,4-Ddimethylaminesalt Solution
• N-Methylmethanamine 2,4-dichlorophenoxyacetate
• (2,4-dichlorophenoxy)acetic acid - dimethylamine (1:1)
• (2,4-Dichlorophenoxy)acetic acid dimethylamine salt
• 2-(2,4-dichlorophenoxy)acetic acid compound with N-methylmethanamine (1:1)
• 2,3-DIMETHYLACETOPHENONE
• 2,4-dichlorophenoxyacetic acid dimethyl amine salt
• 2,4-dichlorophenoxyacetic acid,dimethylammonium salt
• bladexg
• demise
• dikamind
• dimethylammonium (2,4-dichlorophenoxy)acetate
• Herb
• hormin
• weedar96
• Spraygraze
• (2,4-dichlorophenoxy)acetic acid - N-methylmethanamine (1:1)
• Pesticide Code: 030019.
• Clean Crop 2,4D Amine 500
• Wilson's MultiWeeder
• Methanamine, Nmethyl, (2,4dichlorophenoxy)acetate
• 2,4-D amine salt
• (2,4Dichlorophenoxy)acetic acid dimethylamine
• Mecoturf Plus 2,4-D Liquid Weedkiller
• Dimethylamine 2,4-dichlorophenoxyacetate
• Du Pont Weed Killer No 2
• Clean Crop 2,4-D Amine 500
• Chipman 2,4D Amine No. 4
• D 50 (pesticide)
• FS Amine 400 Weed Killer
• 2,4-Dichlorophenoxyacetic acid dimethylamine salt
• Methanamine, N-methyl-, (2,4-dichlorophenoxy)acetate
• 2,4-D-DIMETHYLAMMONIUM [HSDB]
• Chipman Lawn Weedkiller
• Farmco D 50
• Norkem 40t
• 2-(2,4-dichlorophenoxy)acetic acid;N-methylmethanamine
• Parsons 2,4-D Weed Killer No 40
• EPA Pesticide Chemical Code 030019
• 2,4-D dimethylammonium
• Manco KillWeed
• CAS-2008-39-1
• 2,4-D-dimethylammonium [ISO]
• DB-045079
• 2008-39-1
• DIMETHYLAMMONIUM 2,4-CHLOROPHENOXYACETATE
• Sure Death 2,4D Amine Weedkiller
• Aminol
• Du Pont Turf Food With Weed Killer
• Chipman 2,4-D Amine No 4
• Reed amine 400
• Amicide
• Pacific Cooperatives P 2,4-D Amine Weed Killer
• Floro Tox 2,4-D Amine Weed Killer
• Aminol (herbicide)
• DMA 4
• Brabant 2,4-D amine
• 2,4D amine salt
• WilburEllis 2,4D Amine 500
• Weed-Rhap A-4D
• 2,4D dimethylamine salt
• Shirweed 500
• 2,4-D Amine salt; 2,4-D DMA; 2,4-D amine
• NCGC00257856-01
• Banvel-720
• Weedar 64
• Dikamin D
• Dimethylamine, (2,4-dichlorophenoxy)acetate
• U46 DFluid
• S35W73275K
• Ortho Super Weed-B-Gon Spray
• EINECS 217-915-8
• 2,4-D, Dimethylamine salt
• Barber's Weed Killer (Amine Formulation)
• CCRIS 8565
• Mecoturf Plus 2,4D Liquid Weedkiller
• Du Pont Lawn Weed Killer
• SpritzHormin
• Ded-Weed Sulv
• Aminoprelik 39
• Parsons 2,4-D Weed Killer No. 40
• Liquid Clearit Vegetation Killer
• Du Pont Weed Killer No. 2
• Coop Premium Lawn Weed Killer
• 2,4-D, DIMETHYLAMINE
• Dimethylamine2-(2,4-dichlorophenoxy)acetate
• Aminopielek 720
• Chipman 2,4-D Amine No. 4
• Chipman Mecoprop + 2,4D Weedkiller Liquid
• Zehrung 2,4-D Selective Amine Weed Killer
• EC 217-915-8
• Herbitex
• Techne 2,4-D Amine Weed Killer
• NCGC00090713-02
• DMA 6
• Co-op Premium Lawn Weed Killer
• Liquid Wonder Weeder
• Wilson's Multi-Weeder
• Tox21_200302
• Dimethylamine, (2,4dichlorophenoxy)acetate
• 2,4-D Amine
• 2,4DDimethylammonium
• Monsanto 2,4-D Amine
• DMA-4 herbicide
• Zehrung 2,4D Selective Amine Weed Killer
• Acetic acid, (2,4-dichlorophenoxy)-, cmpd with N-methylmethanamine (1:1)
• UNII-S35W73275K
• Acetic acid, (2,4-dichlorophenoxy)-, cmpd with dimethylamine (1:1)
• (2,4-Dichlorophenoxy)acetic acid dimethylamine
• DedWeed Sulv
• 2,4-D (Dimethyl Amine Salt)
• Green Cross Killex Spot Weeder Pressurized Spray
• Marquette Herbitex Plus
• Vigoro Dandelions Killer
• Banvel720
• Ortho Super WeedBGon Spray
• 2,4-D dimethylamine
• DTXSID0024896
• Green Cross Poison Ivy Killer
• 2,4D dimethylamine
• SCHEMBL158138
• WeedRhap A4D
• Parsons 2,4D Weed Killer
• Aminopielik 600SL
• Manco Kill-Weed
• Brabant 2,4D amine
• Techne 2,4D Amine Weed Killer
• 2,4D amine
• DMA 4 (pesticide)
• (2,4Dichlorophenoxy)acetic acid dimethylamine salt
• Acetic acid, (2,4dichlorophenoxy), cmpd with dimethylamine (1:1)
• CHEMBL1560250
• Chipman Mecoprop + 2,4-D Weedkiller Liquid
• Floro Tox 2,4D Amine Weed Killer
• 2,4D DMA
• Banvel 3 Liquid Herbicide
• Q2813782
• 2,4-d dimethylammonium salt
• Pacific Cooperatives P 2,4D Amine Weed Killer
• DTXCID104896
• Morselect
• Sure Death 2,4-D Amine Weedkiller
• ACETIC ACID, (2,4-DICHLOROPHENOXY)-, SALT WITH ME2NH
• Acetic acid, (2,4dichlorophenoxy), cmpd with Nmethylmethanamine (1:1)
• Weedar 96
• E80435
• Bladex G
• Spritz-Hormin
• Dow DMA-4
• NS00077203
• Best 4 Servis Brand Lawn Weed Killer
• Caswell No. 315O
• Blitz 64
• Diamond Shamrock Amine 6D
• Pfizer
• Parsons 2,4-D Weed Killer
• 2,4-D-Dimethylammonium
• AGRO D AMINE
• Wilbur-Ellis 2,4-D Amine 500
• Dow DMA4
• Amisol
• Erbitox Combi
• Parsons 2,4D Weed Killer No. 40
• Dimethylammonium 2,4dichlorophenoxyacetate
• 2,4-D DMA
• HSDB 2599
• Phordene
• Monsanto 2,4D Amine
• 217-915-8
• 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt

• MDL： MFCD00072481
• Inchi： 1S/C8H6Cl2O3.C2H7N/c9-5-1-2-7(6(10)3-5)13-4-8(11)12;1-3-2/h1-3H,4H2,(H,11,12);3H,1-2H3
• InChI Key： IUQJDHJVPLLKFL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)O)Cl.N(C)C

Computed Properties

• Exact Mass: 265.02700
• Monoisotopic Mass: 265.027249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Brown liquid
• Density: 1.4140 (rough estimate)
• Melting Point: 92.8 - 93.4
• Boiling Point: 345.6 °C at 760 mmHg
• Flash Point: 162.8 °C
• Refractive Index: 1.6140 (estimate)
• PSA: 58.56000
• LogP: 2.68330

2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt Security Information

• Hazardous Material transportation number：UN 3345
• Hazard Category Code： R22
• Safety Instruction： 24/25-26-36/37/39-46-61
• RTECS：AG8400000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• Storage Condition：Store at ambient temperature with open vents
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates

Additional information on 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt

2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt (CAS No. 2008-39-1): A Comprehensive Guide

2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt (CAS No. 2008-39-1) is a widely used herbicide formulation that has gained significant attention in modern agriculture and plant science. This compound, often referred to as 2,4-D dimethylamine salt, represents a water-soluble variant of the classic 2,4-D herbicide, offering improved handling characteristics and application flexibility.

The chemical structure of 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt consists of the phenoxy herbicide 2,4-D conjugated with dimethylamine, creating a salt form that demonstrates enhanced solubility in aqueous solutions. This modification addresses one of the primary challenges in herbicide application – achieving uniform distribution in spray solutions. The dimethylamine salt formulation has become particularly valuable in precision agriculture systems where consistent performance is crucial.

From a chemical perspective, 2,4-D dimethylamine salt functions as a synthetic auxin, mimicking the plant hormone indole-3-acetic acid (IAA). This mode of action makes it particularly effective against broadleaf weeds while showing selectivity for many grass crops. The compound's mechanism involves disrupting normal plant growth patterns, leading to uncontrolled cell division and ultimately plant death. Researchers have noted that the dimethylamine salt form demonstrates improved foliar absorption compared to some other formulations, contributing to its widespread adoption.

The agricultural applications of 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt are extensive and varied. It plays a critical role in cereal crop protection, turf management, and right-of-way vegetation control. Recent studies have highlighted its importance in integrated weed management systems, particularly in addressing herbicide-resistant weed populations. The 2,4-D salt formulation is often combined with other herbicides to create broader-spectrum solutions, a practice that has gained popularity in response to evolving weed resistance patterns.

Environmental considerations surrounding 2,4-D dimethylamine salt have been the subject of ongoing research and regulatory review. Modern formulations have been developed to reduce volatility and drift potential, addressing some of the historical concerns associated with phenoxy herbicides. The compound's environmental fate has been extensively studied, with data showing that it degrades relatively quickly in soil through microbial action, minimizing long-term accumulation. These characteristics make 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt a preferred choice in many sustainable agriculture programs.

In terms of application technology, 2,4-D dimethylamine salt formulations have benefited from advances in precision agriculture. The development of GPS-guided spray systems and variable-rate application technologies has allowed for more efficient use of this herbicide. These technological improvements, combined with the inherent properties of the dimethylamine salt form, have contributed to reduced application rates and minimized environmental impact while maintaining effective weed control.

The market for 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt continues to evolve in response to changing agricultural practices and regulatory landscapes. Recent trends show increased demand in developing agricultural markets, particularly in regions adopting modern weed management strategies. The compound's compatibility with conservation tillage systems has further enhanced its position in sustainable agriculture initiatives. Industry analysts project steady growth for 2,4-D salt formulations as part of integrated pest management approaches.

Research into 2,4-D dimethylamine salt has expanded beyond traditional agricultural applications. Studies are exploring its potential in urban forestry, invasive species management, and even certain horticultural applications. The compound's selectivity and effectiveness make it valuable in diverse vegetation management scenarios. These expanding applications are contributing to renewed interest in 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt across multiple sectors.

Formulation technology for 2,4-D dimethylamine salt has seen significant advancements in recent years. Modern products often incorporate adjuvants and other additives to enhance performance and reduce potential negative effects. These improved formulations demonstrate better rainfastness, reduced odor, and enhanced tank-mix compatibility. The development of these advanced 2,4-D salt formulations represents an important step forward in herbicide technology.

Safety considerations for 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt follow established guidelines for agricultural chemicals. Proper personal protective equipment (PPE) and application techniques are essential for safe handling. Regulatory agencies worldwide have established specific guidelines for the use of 2,4-D dimethylamine salt, including application rates, timing, and environmental precautions. These regulations continue to evolve as new research data becomes available.

The future of 2,4-D dimethylamine salt appears promising as agricultural systems face increasing challenges from climate change and weed resistance. Researchers are investigating novel application methods, including drone-based spraying and smart delivery systems, that could further enhance the efficiency and safety of 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt applications. These innovations may open new opportunities for this established herbicide in modern agricultural systems.

In conclusion, 2,4-Dichlorophenoxyacetic Acid Dimethylamine Salt (CAS No. 2008-39-1) remains a vital tool in contemporary weed management. Its unique properties as a dimethylamine salt formulation, combined with ongoing technological improvements, ensure its continued relevance in agriculture and vegetation management. As research advances and application technologies evolve, 2,4-D dimethylamine salt is poised to maintain its position as a cornerstone of effective weed control strategies worldwide.